Cas no 2098034-59-2 ((3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone
• CAS No: 2098034-59-2
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 4775507
• Update Time: 2025-06-09

(3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone
• (3-azidoazetidin-1-yl)-(6-methoxypyridin-3-yl)methanone
• (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone

• Inchi： 1S/C10H11N5O2/c1-17-9-3-2-7(4-12-9)10(16)15-5-8(6-15)13-14-11/h2-4,8H,5-6H2,1H3
• InChI Key： WOMKXOZNQGWHPM-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 233.09127461 g/mol
• Monoisotopic Mass: 233.09127461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8
• Molecular Weight: 233.23

Additional information on (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone (CAS No. 2098034-59-2)

The compound (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone (CAS No. 2098034-59-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique azidoazetidine and methoxypyridine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for click chemistry applications, a rapidly growing area of research that focuses on modular and efficient chemical reactions.

In recent years, the demand for heterocyclic compounds like (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone has surged due to their pivotal role in the development of small-molecule therapeutics. Researchers are increasingly exploring its potential in targeted drug delivery systems and bioconjugation strategies. The compound's azide functional group enables it to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in bioorthogonal chemistry. This property has made it a hot topic in cancer research and diagnostic imaging, where precision and selectivity are paramount.

The synthesis of (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone involves multi-step organic transformations, often starting from readily available azetidine and 6-methoxypyridine precursors. Its methanone bridge provides stability while maintaining reactivity, making it an ideal candidate for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing kinase inhibitors and GPCR modulators, addressing unmet medical needs in neurodegenerative diseases and metabolic disorders.

From a pharmacokinetic perspective, the compound's lipophilicity and molecular weight are within the desirable range for blood-brain barrier (BBB) penetration, a critical factor in CNS drug development. This attribute has sparked interest in its application for Alzheimer's disease and Parkinson's disease research. Additionally, its methoxy group enhances metabolic stability, reducing the risk of rapid clearance in vivo.

The growing popularity of fragment-based drug design (FBDD) has further elevated the status of (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone. Its compact yet functionalized structure aligns perfectly with the principles of molecular diversity and lead optimization. Pharmaceutical companies are actively screening derivatives of this compound for allosteric modulation and protein-protein interaction (PPI) inhibition, two frontier areas in modern drug discovery.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact. Such innovations resonate with the global push toward sustainable pharmaceuticals and green synthesis, topics frequently searched in academic and industrial circles.

Analytical characterization of (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure batch-to-batch consistency and purity, crucial for preclinical studies. The compound's stability under various pH conditions and temperature ranges has also been extensively documented, providing valuable data for formulation scientists.

Looking ahead, (3-Azidoazetidin-1-yl)(6-methoxypyridin-3-yl)methanone is poised to play a transformative role in precision medicine. Its compatibility with combinatorial chemistry platforms allows for the rapid generation of diverse compound libraries. As the scientific community continues to unravel its full potential, this molecule remains at the forefront of innovative therapeutics and chemical biology research.